Cas no 1807113-37-6 (Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate
• CAS No: 1807113-37-6
• MF: C₁₃H₁₃F₃N₂O₃
• MW: 302.249133825302
• CID: 4946045
• Update Time: 2025-10-29

Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H13F3N2O3/c1-2-20-12(19)5-9-3-8(6-17)4-11(10(9)7-18)21-13(14,15)16/h3-4H,2,5,7,18H2,1H3
• InChI Key： BGPJQDNMEGMCIM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(CC(=O)OCC)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 1.8
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1807113-37-6)

Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1807113-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenylacetate backbone with functional groups such as cyano, trifluoromethoxy, and aminomethyl, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethylated compounds and cyano-containing scaffolds in modern medicinal chemistry.

The compound’s CAS number 1807113-37-6 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its ethyl ester moiety enhances solubility, which is a key consideration for formulation scientists working on oral bioavailability and drug delivery systems. Recent trends in the pharmaceutical industry highlight the importance of fluorinated compounds, as they often exhibit improved metabolic stability and membrane permeability—properties highly sought after in the development of CNS-targeting drugs and anticancer agents.

From a synthetic chemistry perspective, Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate offers a modular platform for further derivatization. The presence of both electron-withdrawing (cyano and trifluoromethoxy) and electron-donating (aminomethyl) groups allows for diverse reactivity patterns, enabling the creation of libraries for high-throughput screening. This aligns with the growing emphasis on fragment-based drug design and computational chemistry, where such building blocks are invaluable.

Environmental and sustainability concerns have also driven interest in this compound. The trifluoromethoxy group is known for its stability under physiological conditions, reducing the risk of bioaccumulation—a hot topic in green chemistry discussions. Additionally, the cyano group can serve as a precursor for carboxylic acids or amides, further expanding its utility in biodegradable material research.

In the agrochemical sector, CAS 1807113-37-6 has potential as a precursor for crop protection agents. The trifluoromethoxy moiety is frequently found in pesticides due to its ability to enhance pest resistance and rainfastness. With the global push toward sustainable agriculture, compounds like this are being explored for their efficacy against resistant pest strains while minimizing ecological impact.

Analytical characterization of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, which are critical for regulatory submissions. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control for industrial-scale production.

Market trends indicate rising demand for custom synthesis and contract research services involving this compound, driven by its applicability in niche therapeutic areas. Patent landscapes reveal increasing filings around fluorinated phenylacetates, underscoring its commercial relevance. For researchers, access to reliable suppliers of CAS 1807113-37-6 is essential, with platforms like chemical marketplaces and digital lab catalogs becoming primary sourcing channels.

In summary, Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1807113-37-6) represents a convergence of innovation in medicinal chemistry, agrochemical development, and sustainable science. Its multifaceted utility ensures continued interest across academic and industrial domains, particularly as the world prioritizes precision medicine and eco-friendly solutions.